{2-[(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetonitrile

• IUPAC Name: 2-[2-[(E)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetonitrile
• InChI: InChI=1S/C12H8N2O2S2/c13-5-6-16-9-4-2-1-3-8(9)7-10-11(15)14-12(17)18-10/h1-4,7H,6H2,(H,14,15,17)/b10-7+
• InChI Key: HHXYBQYIWVWUEL-JXMROGBWSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C(=O)NC(=S)S2)OCC#N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/2\C(=O)NC(=S)S2)OCC#N
• Molecular Formula: C12H8N2O2S2
• Molecular Weight: 276.3 g/mol

Description

2-[(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as OTTA and is a thiazolidinone derivative. OTTA has been synthesized using different methods, and its synthesis method is of interest to researchers.

Mechanism of Action

The mechanism of action of OTTA is not fully understood, but it is believed to act by inhibiting specific enzymes and signaling pathways. OTTA has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
OTTA has been found to have biochemical and physiological effects, including the inhibition of specific enzymes and signaling pathways. OTTA has been found to inhibit the activity of tyrosine kinases, which play a role in cell proliferation and differentiation. It has also been found to inhibit the activity of topoisomerase II, which plays a role in DNA replication and repair.

Advantages and Limitations for Lab Experiments

OTTA has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, OTTA also has some limitations, including its toxicity and potential side effects. Researchers should take precautions when handling OTTA and should conduct experiments in a controlled environment.

Future Directions

There are several future directions for the study of OTTA, including the development of new synthesis methods, the investigation of its potential applications in different fields, and the study of its mechanism of action. Researchers could also explore the use of OTTA as a potential drug candidate and investigate its pharmacokinetics and pharmacodynamics. Additionally, researchers could investigate the use of OTTA as a ligand for metal catalysts and explore its potential applications in catalysis.

Synthesis Methods

OTTA has been synthesized using different methods, including the reaction of 2-bromo-4'-nitroacetophenone with thiourea followed by the reaction of the resulting compound with 4-hydroxybenzaldehyde. Another method involves the reaction of 2-bromo-4'-nitroacetophenone with thiourea followed by the reaction of the resulting compound with 4-hydroxybenzaldehyde and acetonitrile. The synthesis method of OTTA is of interest to researchers as it affects the purity and yield of the compound.

Scientific Research Applications

OTTA has been found to have potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, OTTA has been studied for its anticancer, antibacterial, and antifungal properties. In material science, OTTA has been studied for its ability to form self-assembled monolayers on gold surfaces. In catalysis, OTTA has been studied as a ligand for metal catalysts.